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Compound of Interest

Compound Name: Red 27

cat. No.: B1172320

Phloxine B: A Comprehensive Technical Guide

An In-depth Examination of the Discovery, Properties, and Applications of a Versatile Xanthene
Dye

Phloxine B, also known as Acid Red 92 or D&C Red No. 28, is a synthetic xanthene dye with a
wide range of applications in biological staining, cosmetics, and as a photosensitizer.[1][2][3]
This technical guide provides a detailed overview of its history, chemical properties, and key
applications, with a focus on its use in research and drug development.

Discovery and Historical Context

Phloxine B is a derivative of fluorescein, a class of dyes first synthesized in the late 19th
century.[1][2] While the precise date of its initial synthesis is not well-documented in the
provided search results, it belongs to the family of halogenated fluoresceins. Its development
was part of a broader effort in the chemical industry to create new synthetic dyes with diverse
properties for textiles and other applications. Over time, its utility in biological and cosmetic
fields became more prominent.

Physicochemical Properties

Phloxine B is a water-soluble, red to brown powder.[1][2] Its chemical structure is characterized
by a xanthene core with four bromine atoms and a carboxyphenyl ring with four chlorine atoms.
[1][4] This halogenation significantly influences its spectral and photosensitizing properties.
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Property Value Reference
Chemical Formula C20H2BraClaNaz0s [1112]
Molar Mass 829.63 g/mol [11[2][5]
Appearance Red to brown powder [11[2]
Solubility in Water Soluble [11[2][6]
Absorption Maximum (Amax) ~540 nm [1][2]
Emission Maximum (Aem) ~564 nm [1112]
Singlet Oxygen Quantum Yield  0.59 [7]
Synthesis

While a detailed experimental protocol for the synthesis of Phloxine B from raw materials is not
available in the search results, it is known to be a derivative of fluorescein. The synthesis would
involve the halogenation of the fluorescein molecule, specifically bromination of the xanthene
ring and chlorination of the carboxyphenyl ring.

Mechanism of Action as a Photosensitizer

Phloxine B is an effective photosensitizer, meaning it can induce chemical reactions upon
exposure to light.[2] This property is central to its antimicrobial and phototoxic effects.[2][7]

When exposed to light, Phloxine B undergoes excitation to a triplet state. This excited molecule
can then react with molecular oxygen (Oz) in two primary ways, categorized as Type | and Type
Il photochemical reactions. The predominant mechanism for Phloxine B appears to be a Type II
reaction, which involves the transfer of energy to ground-state triplet oxygen to produce highly
reactive singlet oxygen (*O2).[7] Singlet oxygen can then cause oxidative damage to cellular
components such as lipids, proteins, and nucleic acids, leading to cell death.[1][7] A minor Type
I mechanism may also occur, involving the generation of other free radicals.[7]
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Photosensitization mechanism of Phloxine B.
Experimental Protocols
5.1. Bacterial Staining Protocol

Phloxine B can be used as a rapid and simple stain to differentiate between Gram-positive and
Gram-negative bacteria.[3][9]

Transfer bacterial colonies from an agar plate to a microfuge tube.
¢ Resuspend the bacterial pellet in 1 mL of phosphate buffer.

e Add Phloxine B to a final concentration of 100 ug/mL and incubate at room temperature for 1
minute.[8]

o Centrifuge the tube for 1 minute to pellet the bacteria.

» Remove the supernatant containing the unbound dye.

» Wash the pellet by resuspending in phosphate buffer and centrifuging again.
o Resuspend the final stained pellet in phosphate buffer.

e Place a drop of the bacterial suspension on a glass slide, apply a coverslip, and view under
a light or fluorescence microscope.[8]

Gram-positive bacteria will retain the pink/red stain, while Gram-negative bacteria will appear
colorless unless their outer membrane is permeabilized (e.g., with EDTA).[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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